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Introduction: A Modern Approach to Electrophilic
Bromination
In the field of organic synthesis, the introduction of bromine atoms into molecular scaffolds is a

fundamental transformation. Traditionally, elemental bromine (Br₂) has been the reagent of

choice, but its high toxicity, corrosiveness, and difficult handling present significant safety and

logistical challenges. To overcome these limitations, a variety of solid, stable, and safer

brominating agents have been developed. Among these, Bis(dimethylacetamide) hydrogen

tribromide, often formulated as [(CH₃CON(CH₃)₂)₂H]⁺Br₃⁻, has emerged as a versatile and

effective reagent.

This complex is a stable, yellow solid, which makes it significantly easier and safer to handle

and measure compared to liquid bromine.[1] It acts as an efficient electrophilic brominating

agent, suitable for a range of substrates including alkenes, alkynes, and ketones.[2][3] The use
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of amide-halogen complexes, such as this one, is advantageous as they are often inexpensive,

readily available, and offer a controlled release of the active halogenating species.[4] This

guide provides an in-depth overview of the reaction conditions, protocols, and mechanistic

considerations for employing Bis(dimethylacetamide) hydrogen tribromide in synthetic

applications.

Physicochemical Properties and Safety Data
A thorough understanding of the reagent's properties is critical for its safe and effective use.

Property Value Source(s)

Chemical Formula C₈H₁₉Br₃N₂O₂

Molecular Weight 414.96 g/mol [5]

Appearance Yellow Solid

Melting Point 92 °C [6]

CAS Number 75381-80-5

Safety & Handling
Bis(dimethylacetamide) hydrogen tribromide and its primary component, N,N-

Dimethylacetamide (DMA), require careful handling in a laboratory setting.

Hazard Profile: The complex is known to cause skin and serious eye irritation.[5] The solvent

component, DMA, is a combustible liquid and is harmful if inhaled or absorbed through the

skin.[7][8] It is also classified as a reproductive toxin.[7][9]

Personal Protective Equipment (PPE): Always handle this reagent inside a chemical fume

hood.[10] Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a

face shield, and a lab coat.[8]

Storage: Store the reagent in a tightly sealed container in a cool, dry, and well-ventilated

area.[7] Keep it away from heat, sparks, and open flames.[10] It should be stored separately

from strong oxidizing agents.[10][11]
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Spill & Disposal: In case of a spill, absorb the material with an inert, non-combustible

absorbent and dispose of it as hazardous chemical waste according to local regulations.[7]

Mechanism of Action: The Tribromide Anion as a
Bromine Source
The reactivity of Bis(dimethylacetamide) hydrogen tribromide stems from the tribromide anion

(Br₃⁻). This anion exists in equilibrium with molecular bromine (Br₂) and a bromide ion (Br⁻).

Br₃⁻ ⇌ Br₂ + Br⁻

This equilibrium provides a controlled, in-situ source of electrophilic bromine (Br₂), which can

then react with electron-rich substrates like alkenes and enols. The general mechanism for the

bromination of an alkene is depicted below. The reaction proceeds through a cyclic bromonium

ion intermediate, which is subsequently opened by the attack of a nucleophile (bromide ion),

typically leading to anti-addition across the double bond.

Step 1: Electrophilic Attack & Bromonium Ion Formation
Step 2: Nucleophilic Attack

R₂C=CR₂ Br-Brπ electrons attack

R₂C—CR₂

  /   \ 
+Br

Br⁻
Heterolytic
cleavage

R₂C—CR₂

  /   \ 
+Br

Br⁻ Backside attack

Br-CR₂-CR₂-Br
(anti-addition)

Click to download full resolution via product page

Caption: General mechanism for alkene bromination.
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Application & Protocol: Selective Monobromination
of Ketones
Bis(dimethylacetamide) hydrogen tribromide is particularly effective for the selective

monobromination of ketones at the α-position.[2] The reaction proceeds via an acid-catalyzed

enolization of the ketone, followed by electrophilic attack by the bromine sourced from the

tribromide complex.

General Experimental Workflow
The workflow for a typical bromination reaction is straightforward, involving reaction setup,

monitoring, workup, and purification.

Caption: Standard workflow for a bromination reaction.

Protocol: α-Bromination of Acetophenone
This protocol is a representative example for the monobromination of an aryl ketone.

Materials:

Acetophenone

Bis(dimethylacetamide) hydrogen tribromide (CAS: 75381-80-5)

N,N-Dimethylacetamide (DMA), anhydrous (CAS: 127-19-5)

Ethyl acetate

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, and other standard laboratory glassware
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Procedure:

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve

acetophenone (e.g., 1.20 g, 10 mmol) in 20 mL of anhydrous N,N-dimethylacetamide.

Reagent Addition: To the stirred solution, add Bis(dimethylacetamide) hydrogen tribromide

(4.15 g, 10 mmol) portion-wise over 5-10 minutes at room temperature. A slight exotherm

may be observed.

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the

starting material is consumed (typically 1-3 hours).

Workup - Quenching: Once the reaction is complete, pour the reaction mixture into 100 mL

of a cold, saturated aqueous solution of sodium thiosulfate to quench any unreacted

bromine. Stir until the yellow/orange color dissipates.

Workup - Extraction: Transfer the mixture to a separatory funnel and extract the product with

ethyl acetate (3 x 50 mL).

Workup - Washing: Combine the organic extracts and wash successively with saturated

aqueous sodium bicarbonate (50 mL) and brine (50 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by column chromatography on silica

gel (using a hexane/ethyl acetate gradient) or by recrystallization to yield pure α-

bromoacetophenone.

Versatility in Application: Bromination of Alkenes
and Alkynes
Beyond ketones, this reagent is also highly effective for the bromination of unsaturated carbon-

carbon bonds.[3]
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Substrate Type Typical Conditions Product Notes

Alkenes

Stoichiometric

reagent, DMA or

CH₂Cl₂ as solvent,

0°C to room temp.

vic-Dibromoalkane

Reaction is typically

fast and clean. Anti-

addition is the major

stereochemical

outcome.

Alkynes

2 equivalents of

reagent for full

saturation, DMA or

CCl₄ as solvent, room

temp.

trans-Dibromoalkene

or Tetrabromoalkane

Stoichiometry can be

controlled to favor the

di- or tetra-brominated

product.

Activated Arenes

Stoichiometric

reagent, DMA or

acetic acid as solvent,

room temp. to 50°C.

Bromoarene

Effective for electron-

rich aromatic rings like

phenols and anilines.

[4]

Conclusion
Bis(dimethylacetamide) hydrogen tribromide is a valuable reagent for modern organic

synthesis, offering a safer and more convenient alternative to elemental bromine. Its utility in

the selective bromination of ketones, alkenes, and alkynes makes it a versatile tool for drug

development and materials science researchers. By following the established protocols and

adhering to safety guidelines, scientists can effectively leverage this reagent to achieve their

synthetic goals with high efficiency and control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. labproinc.com [labproinc.com]

2. WO2005115954A3 - Process for prepariing 1,3-dibromoacetone, 1-3-dichloroacetone and
epichlorohydrin - Google Patents [patents.google.com]

3. researchgate.net [researchgate.net]

4. Crystal structures and Hirshfeld surface analyses of N,N-dimethylacetamide–1-(dimethyl-
λ4-azanylidene)ethan-1-ol tribromide (1/1), N,N-dimethylacetamide–1-(dimethyl-λ4-azanyl‐
idene)ethan-1-ol dibromidoiodate (1/1) and N,N-dimethylacetamide–1-(dimethyl-λ4-azanyl‐
idene)ethan-1-ol dichloridoiodate (1/1) - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/publication/232454655_ChemInform_Abstract_Bromination_of_Alkenes_and_Alkynes_with_Bisdimethylacetamidehydrogen_Dibromobromate
https://www.cplabsafety.com/bis-n-n-dimethylacetamide-hydrogen-dibromobromate-250g-each.html
https://journals.iucr.org/e/issues/2023/07/00/gz2188/
https://www.cplabsafety.com/bis-n-n-dimethylacetamide-hydrogen-dibromobromate-25g-each.html
https://www.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0259&p_version=2
http://www.orgsyn.org/demo.aspx?prep=v77p0188
https://en.wikipedia.org/wiki/Dimethylacetamide
https://www.benchchem.com/product/b12510921?utm_src=pdf-custom-synthesis#bc-rfq
https://labproinc.com/products/bis-nn-dimethylacetamide-hydrogen-dibromobromate-25g-b2509-25g
https://patents.google.com/patent/WO2005115954A3/en
https://patents.google.com/patent/WO2005115954A3/en
https://www.researchgate.net/publication/250556381_ChemInform_Abstract_Bromination_of_Alkenes_and_Alkynes_with_Bisdimethylacetamidehydrogen_Dibromobromate
https://pmc.ncbi.nlm.nih.gov/articles/PMC10439411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10439411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10439411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10439411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10439411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10439411/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12510921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. tcichemicals.com [tcichemicals.com]

6. echemi.com [echemi.com]

7. file.medchemexpress.com [file.medchemexpress.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. Dimethylacetamide - Wikipedia [en.wikipedia.org]

10. fishersci.com [fishersci.com]

11. ICSC 0259 - N,N-DIMETHYLACETAMIDE [chemicalsafety.ilo.org]

To cite this document: BenchChem. [Application Notes and Protocols for
Bis(dimethylacetamide) hydrogen tribromide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12510921/docs#application-notes-and-protocols-
for-bis-dimethylacetamide-hydrogen-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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